1-[(4-chlorophenyl)-oxomethyl]-5-hydroxy-5-phenyl-4H-pyrazole-3-carboxylic acid methyl ester
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Overview
Description
1-[(4-chlorophenyl)-oxomethyl]-5-hydroxy-5-phenyl-4H-pyrazole-3-carboxylic acid methyl ester is a ring assembly and a member of pyrazoles.
Scientific Research Applications
Chemical Synthesis and Biological Activity
In the realm of chemical synthesis, 1-[(4-chlorophenyl)-oxomethyl]-5-hydroxy-5-phenyl-4H-pyrazole-3-carboxylic acid methyl ester is involved in the creation of various novel compounds. A study by Kletskov et al. (2018) reports the synthesis of methyl 5-hydroxy-4-oxo-4H-pyran-2-carboxylate, a compound with potential biological activities, particularly in synergistic effect with antitumor drugs like Temozolomid in chemotherapy for brain tumors (Kletskov et al., 2018).
Crystal Structure and Identification
Another important application is in the field of crystallography and molecular identification. Kumarasinghe et al. (2009) conducted a study on 3-[5-(4-chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazol-3-yl]propionic acid and its corresponding methyl ester. They highlighted the challenges in identifying regioisomers and emphasized the utility of X-ray analysis for unambiguous structure determination (Kumarasinghe et al., 2009).
Insecticidal Activity
The compound has been examined for its insecticidal properties. Hasan et al. (1996) synthesized derivatives of this compound and tested their insecticidal activity against pests like American cockroaches and house flies. This research opens avenues for developing new insecticides (Hasan et al., 1996).
Computational and Theoretical Studies
Computational chemistry also finds applications for this compound. Shen et al. (2012) conducted a computational study on pyrazole derivatives of this compound, providing insights into molecular structure, thermodynamic properties, and tautomeric forms. Such studies are crucial for predicting chemical behavior and designing new compounds (Shen et al., 2012).
properties
Product Name |
1-[(4-chlorophenyl)-oxomethyl]-5-hydroxy-5-phenyl-4H-pyrazole-3-carboxylic acid methyl ester |
---|---|
Molecular Formula |
C18H15ClN2O4 |
Molecular Weight |
358.8 g/mol |
IUPAC Name |
methyl 1-(4-chlorobenzoyl)-5-hydroxy-5-phenyl-4H-pyrazole-3-carboxylate |
InChI |
InChI=1S/C18H15ClN2O4/c1-25-17(23)15-11-18(24,13-5-3-2-4-6-13)21(20-15)16(22)12-7-9-14(19)10-8-12/h2-10,24H,11H2,1H3 |
InChI Key |
CNQJGOUWPQEPPO-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=NN(C(C1)(C2=CC=CC=C2)O)C(=O)C3=CC=C(C=C3)Cl |
Canonical SMILES |
COC(=O)C1=NN(C(C1)(C2=CC=CC=C2)O)C(=O)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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